Cas no 18277-02-6 (8-Hexadecanone)
8-Hexadecanone structure
Product Name:8-Hexadecanone
CAS No:18277-02-6
MF:C16H32O
MW:240.42468547821
CID:1375993
PubChem ID:11806764
Update Time:2025-04-20
8-Hexadecanone Chemical and Physical Properties
Names and Identifiers
-
- 8-Hexadecanone
- hexadecan-8-one
- CHEMBL3273574
- DTXSID70473186
- SCHEMBL6535820
- ALUNYBONRLSEIF-UHFFFAOYSA-N
- 18277-02-6
-
- Inchi： 1S/C16H32O/c1-3-5-7-9-11-13-15-16(17)14-12-10-8-6-4-2/h3-15H2,1-2H3
- InChI Key： ALUNYBONRLSEIF-UHFFFAOYSA-N
- SMILES： O=C(CCCCCCC)CCCCCCCC
Computed Properties
- Exact Mass: 240.24546
- Monoisotopic Mass: 240.245315640g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 13
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
8-Hexadecanone Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
18277-02-6 (8-Hexadecanone) Related Products
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